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Compound of Interest

Compound Name:
4-Chlorophenylhydrazine

hydrochloride

Cat. No.: B090207 Get Quote

An In-depth Technical Guide to 4-
Chlorophenylhydrazine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Chlorophenylhydrazine hydrochloride. It is designed to be a vital resource

for professionals in research, science, and drug development, offering detailed data,

experimental protocols, and visual representations of key processes.

Chemical Identity and Structure
4-Chlorophenylhydrazine hydrochloride is an organic compound that serves as a crucial

intermediate in various chemical syntheses.[1] Its structure consists of a phenylhydrazine

molecule substituted with a chlorine atom at the para (4) position of the phenyl ring, and it is

supplied as a hydrochloride salt.[1][2] This salt form enhances its stability and facilitates safer

handling compared to the free base.[2]
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Identifier Value

Chemical Name 4-Chlorophenylhydrazine hydrochloride

Synonyms
p-Chlorophenylhydrazine HCl, 1-(4-

Chlorophenyl)hydrazine hydrochloride

CAS Number 1073-70-7[3]

Molecular Formula C₆H₇ClN₂·HCl[3]

Molecular Weight 179.05 g/mol [3]

SMILES N(C1=CC=C(Cl)C=C1)N.[H]Cl[4]

InChI
InChI=1S/C6H7ClN2.ClH/c7-5-1-3-6(9-8)4-2-

5;/h1-4,9H,8H2;1H[4]

Physical Properties
The physical characteristics of 4-Chlorophenylhydrazine hydrochloride are summarized in

the table below. These properties are essential for its handling, storage, and application in

experimental settings.

Property Value

Appearance
White to off-white or pinkish crystalline

powder[1][5][6]

Melting Point 210-218 °C[3]

Solubility Soluble in hot water and methanol[1][5][6]

Storage Temperature 0-8°C, in a dark, inert atmosphere[1][3][6]

Chemical Properties and Reactivity
4-Chlorophenylhydrazine hydrochloride is a versatile reagent in organic synthesis.[1] Its

chemical behavior is largely defined by the hydrazine functional group and the chlorinated

phenyl ring.
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Reactivity: The hydrazine moiety is nucleophilic and readily reacts with carbonyl compounds

(aldehydes and ketones) to form hydrazones.[7][8] This reactivity is the foundation of its use

in the Fischer indole synthesis.[9] The presence of the chlorine atom on the phenyl ring

influences the electron density of the molecule, affecting its reactivity in various reactions.[3]

It is important to note that in many reactions, the hydrochloride salt needs to be neutralized

with a base to enhance its chemical reactivity.[7]

Stability: The hydrochloride salt is more stable than the free base.[2] However, it should be

stored under recommended conditions to prevent degradation.[10] It is incompatible with

strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[10]

Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes of

nitrogen oxides and hydrogen chloride.[10]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-
Chlorophenylhydrazine hydrochloride.

Spectroscopic Data Description

¹H NMR

Spectral data is available for this compound,

which is essential for confirming its structure.

[11][12]

¹³C NMR
Available spectral data helps in the detailed

structural elucidation.[13][14]

IR Spectroscopy

Infrared spectroscopy can be used to identify

the functional groups present in the molecule.

[13][15]

Applications in Research and Drug Development
4-Chlorophenylhydrazine hydrochloride is a key building block in the synthesis of a wide

range of organic molecules, particularly in the pharmaceutical and agrochemical industries.[8]

[16]
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Pharmaceutical Synthesis: It is extensively used as an intermediate in the synthesis of active

pharmaceutical ingredients (APIs).[8][16] A primary application is in the Fischer indole

synthesis to produce indole derivatives.[9] These indole scaffolds are present in numerous

bioactive molecules, including anti-inflammatory, antimicrobial, and anticancer agents.[5][8]

For example, it is a precursor in the synthesis of certain non-steroidal anti-inflammatory

drugs (NSAIDs) and antithrombotic agents.[16]

Agrochemicals: This compound is utilized in the production of certain pesticides, including

insecticides and fungicides.[3][16]

Dye Manufacturing: It serves as a precursor in the synthesis of various dyes.[7][16]

Biochemical Research: It is employed in studies involving enzyme inhibition and protein

interactions.[3]

Experimental Protocols
Synthesis of 4-Chlorophenylhydrazine Hydrochloride
A common method for the synthesis of 4-Chlorophenylhydrazine hydrochloride involves the

diazotization of 4-chloroaniline followed by reduction.[5][7]

Materials:

p-Chloroaniline

Hydrochloric acid (concentrated)

Sodium nitrite

Stannous chloride dihydrate (SnCl₂·2H₂O) or Sodium sulfite

Water

Diethyl ether

Ice bath

Magnetic stirrer and stir bar
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Reaction flask (e.g., 250 mL round-bottom flask)

Dropping funnel

Buchner funnel and filter paper

Procedure:

A suspension of p-chloroaniline (e.g., 2 g) in water (e.g., 20 mL) and concentrated

hydrochloric acid (e.g., 7 mL) is prepared in a reaction flask.[7]

The flask is cooled in an ice bath to -4°C with continuous stirring.[7]

A solution of sodium nitrite (e.g., 1.23 g in 3 mL of water) is added dropwise to the cooled

suspension while maintaining the temperature below 0°C.[7]

After the addition is complete, the mixture is stirred for an additional 45 minutes to ensure

the completion of the diazotization reaction.[7]

A solution of a reducing agent, such as stannous chloride dihydrate (e.g., 7.3 g in 5 mL of

concentrated hydrochloric acid), is then slowly added dropwise to the mixture.[7]

The resulting suspension is stirred at a temperature ranging from -4°C to room temperature

for 2 hours.[7]

The reaction mixture is then filtered, and the solid product is collected.[7]

The solid is washed with diethyl ether (e.g., 2 x 15 mL) to remove any organic impurities.[7]

The resulting product, 4-Chlorophenylhydrazine hydrochloride, is dried.

Fischer Indole Synthesis using 4-
Chlorophenylhydrazine Hydrochloride
This protocol describes a general procedure for the Fischer indole synthesis, a powerful

method for creating indole rings.[9]

Materials:
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4-Chlorophenylhydrazine hydrochloride

A suitable ketone or aldehyde (e.g., cyclohexanone)

An acid catalyst (e.g., glacial acetic acid, hydrochloric acid, zinc chloride)[9][17]

Solvent (e.g., ethanol, acetic acid)

Reflux apparatus

Magnetic stirrer and stir bar

Procedure:

4-Chlorophenylhydrazine hydrochloride is dissolved in a suitable solvent such as ethanol

or acetic acid.

An equimolar amount of the desired ketone or aldehyde is added to the solution.

An acid catalyst is introduced to the reaction mixture. The choice of acid can be critical to the

success of the reaction.[17]

The mixture is heated to reflux and maintained at that temperature for a specified period,

with the reaction progress monitored by a suitable technique like Thin Layer

Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The product is then isolated through an appropriate workup procedure, which may involve

neutralization, extraction with an organic solvent, and purification by crystallization or

chromatography.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 4-
Chlorophenylhydrazine hydrochloride.
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Synthesis of 4-Chlorophenylhydrazine Hydrochloride

Step 1: Diazotization

Step 2: Reduction

Step 3: Isolation & Purification

4-Chloroaniline

HCl, NaNO2
(0-5 °C)

Diazonium Salt Intermediate

Reducing Agent
(e.g., SnCl2 or Na2SO3)

Reduction

4-Chlorophenylhydrazine
Hydrochloride

Filtration

Washing (e.g., with Ether)

Drying

Pure Product

Click to download full resolution via product page

Caption: A flowchart of the synthesis of 4-Chlorophenylhydrazine hydrochloride.
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Fischer Indole Synthesis Pathway
This diagram outlines the key steps of the Fischer indole synthesis, a major application of 4-
Chlorophenylhydrazine hydrochloride.

Fischer Indole Synthesis Pathway

4-Chlorophenylhydrazine
Hydrochloride

Condensation

Ketone or Aldehyde

Hydrazone Intermediate

Acid Catalyst
(e.g., H+)

Protonation

[3,3]-Sigmatropic
Rearrangement

Intermediate

Aromatization
(-NH3)

Substituted Indole Product
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Click to download full resolution via product page

Caption: A diagram of the Fischer indole synthesis mechanism.

Safety and Handling
4-Chlorophenylhydrazine hydrochloride is classified as a harmful and irritant substance.[5] It

is harmful if swallowed, inhaled, or in contact with skin.[18] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should always be worn

when handling this chemical.[5][10] Work should be conducted in a well-ventilated area or

under a fume hood.[10] For detailed safety information, refer to the Material Safety Data Sheet

(MSDS).[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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